Cas no 135782-32-0 (3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(1-methyl-5-nitro-1H-imidazol-2-yl)-,dimethyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(1-methyl-5-nitro-1H-imidazol-2-yl)-,dimethyl ester
• CAS No: 135782-32-0
• MF: C₁₅H₁₈N₄O₆
• MW: 350.326623439789
• CID: 1239008
• PubChem ID: 11089415
• Update Time: 2025-04-20

3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(1-methyl-5-nitro-1H-imidazol-2-yl)-,dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(1-methyl-5-nitro-1H-imidazol-2-yl)-,dimethyl ester
• 3,5-Dimethyl 1,4-dihydro-2,6-dimethyl-4-(1-methyl-5-nitro-1H-imidazol-2-yl)-3,5-pyridinedicarboxylate
• 135782-32-0
• DTXSID401113222

• Inchi： 1S/C15H18N4O6/c1-7-10(14(20)24-4)12(11(8(2)17-7)15(21)25-5)13-16-6-9(18(13)3)19(22)23/h6,12,17H,1-5H3
• InChI Key： CRDHSFBPAWMDCD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1=NC=C([N+](=O)[O-])N1C)=O

Computed Properties

• Exact Mass: 350.12274
• Monoisotopic Mass: 350.12263431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 125.59